Cas no 1361922-07-7 (Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361922-07-7
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931713
• Update Time: 2025-08-04

Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-8(9(16)17-2)6(4-14)3-7(15-5)18-10(11,12)13/h3H,4,14H2,1-2H3
• InChI Key： CJZYBCQDBCIHBE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(C(=O)OC)C(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361922-07-7): A Comprehensive Overview

Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1361922-07-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a promising candidate for various biological applications.

The molecular framework of Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate features a pyridine ring substituted with an aminomethyl group at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 6-position. The carboxylate ester moiety at the 3-position further enhances its chemical reactivity, making it a versatile intermediate in synthetic chemistry. This unique arrangement of functional groups contributes to its potential as a building block for more complex molecules.

In recent years, there has been growing interest in pyridine derivatives due to their diverse biological activities. Pyridine-based compounds are widely recognized for their role in drug development, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The presence of the aminomethyl group in Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.

The trifluoromethoxy group is another key feature that enhances the pharmacological properties of this compound. Trifluoromethoxy substitution is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This makes Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate an attractive candidate for further exploration in drug discovery efforts.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that certain pyridine-based compounds exhibit potent anti-inflammatory and antioxidant properties. The structural features of Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate align well with these findings, suggesting that it may possess similar bioactivities.

The carboxylate ester group at the 3-position of this compound also opens up possibilities for further chemical modifications. Ester functionalities are frequently used in medicinal chemistry to enhance solubility, improve pharmacokinetic profiles, and facilitate prodrug design. This flexibility makes Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate a valuable asset in synthetic chemistry and drug development pipelines.

In addition to its potential therapeutic applications, Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate may find utility in other areas such as agrochemicals and material science. The unique combination of functional groups in its structure allows for diverse chemical transformations, making it a versatile intermediate for synthesizing various derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the complexity of Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate but also showcase the ingenuity of modern synthetic organic chemistry.

Ongoing research continues to uncover new applications and derivatives of pyridine-based compounds. As our understanding of biological systems grows, so does the demand for innovative molecules that can modulate disease pathways effectively. Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate stands out as a promising candidate due to its unique structural features and potential biological activities.

In conclusion, Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361922-07-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate molecular structure, combined with its functional groups, makes it a valuable intermediate for synthesizing biologically active molecules. As research progresses, this compound is likely to play an increasingly important role in drug discovery and therapeutic innovation.